Cas no 1170110-04-9 (4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride)

4-(2-Pyridyloxy)benzenesulfonyl chloride hydrochloride is a sulfonyl chloride derivative featuring a pyridyloxy substituent, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group facilitates efficient sulfonylation reactions, enabling the formation of sulfonamides, sulfonate esters, and other functionalized compounds. The hydrochloride salt enhances stability and handling, making it suitable for controlled reactions. The pyridyloxy moiety contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry applications. This compound is valued for its consistent reactivity, high purity, and compatibility with diverse synthetic protocols, making it a reliable choice for researchers developing novel sulfonamide-based compounds.

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride structure

1170110-04-9 structure

Product Name:4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride

CAS No:1170110-04-9

MF:C₁₁H₉Cl₂NO₃S

MW:306.165059804916

MDL:MFCD01862556

CID:842311

PubChem ID:17998865

Update Time:2025-11-03

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(Pyridin-2-yloxy)benzene-1-sulfonyl chloride hydrochloride
- 4-(2-Pyridinyloxy)benzenesulfonylchloridehydrochloride
- 4-pyridin-2-yloxybenzenesulfonyl chloride,hydrochloride
- 4-(Pyridin-2-yloxy)phenylsulphonyl chloride, HCl
- 4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride
- (4-(2-PYRIDYLOXY)PHENYL)SULFONYL CHLORIDE HYDROCHLORIDE
- 1170110-04-9
- J-003491
- 4-(2-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HYDROCHLORIDE
- AKOS016846035
- 4-(pyridin-2-yloxy)benzenesulfonyl chloride hydrochloride
- 4-(Pyridin-2-yloxy)phenylsulphonyl chloride hydrochloride
- 4-(Pyridin-2-yloxy)phenylsulphonyl chloride HCl
- Benzenesulfonyl chloride, 4-(2-pyridinyloxy)-, hydrochloride (1:1)
- 4-(Pyridin-2-yloxy)benzene-1-sulfonylchloridehydrochloride
- 4-[(Pyridin-2-yl)oxy]benzene-1-sulfonyl chloride--hydrogen chloride (1/1)
- MFCD01862556
- AR1946
- AS-45241
- 4-(2-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HCL
- (4-(2-pyridyloxy)phenyl)sulfonyl chloride hydrochloride, AldrichCPR
- CS-0200228
- DTXSID80592115
- 4-pyridin-2-yloxybenzenesulfonyl chloride;hydrochloride
- MDL： MFCD01862556
- Inchi： 1S/C11H8ClNO3S.ClH/c12-17(14,15)10-6-4-9(5-7-10)16-11-3-1-2-8-13-11;/h1-8H;1H
- InChI Key： PYOLUAWHHUHNDB-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)OC1C=CC=CN=1)(=O)=O.Cl

Computed Properties

Exact Mass: 304.9680197g/mol
Monoisotopic Mass: 304.9680197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.6Å²

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302;H317
Warning Statement： P280
Storage Condition：2-8 °C

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Pricemore >>

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